Cas no 82087-68-1 ((2S,4R)-4-cyclohexylpyrrolidine-2-carboxylic acid;hydrochloride)

• Product Name: (2S,4R)-4-cyclohexylpyrrolidine-2-carboxylic acid;hydrochloride
• CAS No: 82087-68-1
• MF: C₁₁H₂₀ClNO₂
• MW: 233.7350025177
• MDL: MFCD30530545
• CID: 4202558
• PubChem ID: 12805592
• Update Time: 2025-08-02

(2S,4R)-4-cyclohexylpyrrolidine-2-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Proline, 4-cyclohexyl-, hydrochloride, cis-
• CIS-4-CYCLOHEXYL-L-PROLINE HCL
• cis-4-cyclohexyl-L-proline hydrochloride
• (2S,4R)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride
• cis-4-Cyclohexylpyrrolidine-2-carboxylic acid hydrochloride
• (2S,4R)-4-cyclohexylpyrrolidine-2-carboxylic acid;hydrochloride
• AKOS030629878
• BHGFUQJUTOVQOS-IYPAPVHQSA-N
• SCHEMBL7383848
• (cis)-4-Cyclohexyl-L-proline hydrochloride
• 82087-68-1
• MFCD30530545

• MDL： MFCD30530545
• Inchi： 1S/C11H19NO2.ClH/c13-11(14)10-6-9(7-12-10)8-4-2-1-3-5-8;/h8-10,12H,1-7H2,(H,13,14);1H/t9-,10-;/m0./s1
• InChI Key： BHGFUQJUTOVQOS-IYPAPVHQSA-N
• SMILES： C(O)(=O)[C@@H]1C[C@H](C2CCCCC2)CN1.[H]Cl

Computed Properties

• Exact Mass: 233.1182566Da
• Monoisotopic Mass: 233.1182566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4R)-4-cyclohexylpyrrolidine-2-carboxylic acid;hydrochloride

(2S,4R)-4-Cyclohexylpyrrolidine-2-Carboxylic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No. 82087-68-1, commonly referred to as (2S,4R)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The cyclohexyl group attached to the pyrrolidine ring introduces steric effects that influence its pharmacokinetic profile, making it a promising candidate for various therapeutic interventions.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of this compound. The (2S,4R) configuration plays a crucial role in its interaction with biological targets, such as enzymes and receptors. Researchers have employed advanced techniques like X-ray crystallography and molecular docking to elucidate the binding modes of this compound, providing valuable insights into its mechanism of action. These findings underscore the potential of (2S,4R)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride as a lead compound for developing novel therapeutics.

The synthesis of this compound involves a multi-step process that combines principles of stereochemistry and organic synthesis. Key steps include the formation of the pyrrolidine ring, introduction of the cyclohexyl group, and subsequent carboxylation. The use of chiral catalysts has been pivotal in achieving high enantiomeric excess, ensuring the desired stereochemical purity. This approach not only enhances the yield but also minimizes by-products, making the synthesis process more efficient and environmentally friendly.

From a pharmacological perspective, (2S,4R)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride exhibits remarkable bioavailability due to its optimal solubility and permeability properties. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, suggesting potential applications in central nervous system disorders. Additionally, its low toxicity profile makes it a favorable candidate for chronic administration regimens.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic parameters of this compound with greater accuracy. Machine learning algorithms have been employed to model its absorption, distribution, metabolism, and excretion (ADME) properties, providing a robust framework for optimizing drug delivery systems. These computational tools have significantly accelerated the drug discovery process, reducing reliance on time-consuming in vivo studies.

In conclusion, (2S,4R)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride represents a cutting-edge molecule with immense potential in pharmaceutical research. Its unique stereochemical features, coupled with advancements in synthetic and computational techniques, position it as a key player in the development of innovative therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to addressing unmet medical needs across various therapeutic areas.